Cas no 1351599-05-7 (2-4-(2-fluorobenzenesulfonyl)piperazin-1-yl-1-(furan-2-yl)ethan-1-one; oxalic acid)
2-4-(2-fluorobenzenesulfonyl)piperazin-1-yl-1-(furan-2-yl)ethan-1-one; oxalic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-4-(2-fluorobenzenesulfonyl)piperazin-1-yl-1-(furan-2-yl)ethan-1-one; oxalic acid
- 2-[4-(2-fluorobenzenesulfonyl)piperazin-1-yl]-1-(furan-2-yl)ethan-1-one; oxalic acid
- 1351599-05-7
- SR-01000924377
- SR-01000924377-1
- 2-(4-((2-fluorophenyl)sulfonyl)piperazin-1-yl)-1-(furan-2-yl)ethanone oxalate
- AKOS026685832
- F5677-0023
- 2-[4-(2-fluorophenyl)sulfonylpiperazin-1-yl]-1-(furan-2-yl)ethanone;oxalic acid
-
- Inchi: 1S/C16H17FN2O4S.C2H2O4/c17-13-4-1-2-6-16(13)24(21,22)19-9-7-18(8-10-19)12-14(20)15-5-3-11-23-15;3-1(4)2(5)6/h1-6,11H,7-10,12H2;(H,3,4)(H,5,6)
- InChI Key: YPOSUZXCBLQYPM-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1F)(N1CCN(CC(C2=CC=CO2)=O)CC1)(=O)=O.OC(C(=O)O)=O
Computed Properties
- Exact Mass: 442.08461490g/mol
- Monoisotopic Mass: 442.08461490g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 30
- Rotatable Bond Count: 6
- Complexity: 614
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 154Ų
2-4-(2-fluorobenzenesulfonyl)piperazin-1-yl-1-(furan-2-yl)ethan-1-one; oxalic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5677-0023-2μmol |
2-[4-(2-fluorobenzenesulfonyl)piperazin-1-yl]-1-(furan-2-yl)ethan-1-one; oxalic acid |
1351599-05-7 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F5677-0023-5μmol |
2-[4-(2-fluorobenzenesulfonyl)piperazin-1-yl]-1-(furan-2-yl)ethan-1-one; oxalic acid |
1351599-05-7 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5677-0023-10μmol |
2-[4-(2-fluorobenzenesulfonyl)piperazin-1-yl]-1-(furan-2-yl)ethan-1-one; oxalic acid |
1351599-05-7 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5677-0023-1mg |
2-[4-(2-fluorobenzenesulfonyl)piperazin-1-yl]-1-(furan-2-yl)ethan-1-one; oxalic acid |
1351599-05-7 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F5677-0023-2mg |
2-[4-(2-fluorobenzenesulfonyl)piperazin-1-yl]-1-(furan-2-yl)ethan-1-one; oxalic acid |
1351599-05-7 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F5677-0023-3mg |
2-[4-(2-fluorobenzenesulfonyl)piperazin-1-yl]-1-(furan-2-yl)ethan-1-one; oxalic acid |
1351599-05-7 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5677-0023-4mg |
2-[4-(2-fluorobenzenesulfonyl)piperazin-1-yl]-1-(furan-2-yl)ethan-1-one; oxalic acid |
1351599-05-7 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F5677-0023-5mg |
2-[4-(2-fluorobenzenesulfonyl)piperazin-1-yl]-1-(furan-2-yl)ethan-1-one; oxalic acid |
1351599-05-7 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5677-0023-10mg |
2-[4-(2-fluorobenzenesulfonyl)piperazin-1-yl]-1-(furan-2-yl)ethan-1-one; oxalic acid |
1351599-05-7 | 10mg |
$79.0 | 2023-09-09 |
2-4-(2-fluorobenzenesulfonyl)piperazin-1-yl-1-(furan-2-yl)ethan-1-one; oxalic acid Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on 2-4-(2-fluorobenzenesulfonyl)piperazin-1-yl-1-(furan-2-yl)ethan-1-one; oxalic acid
Introduction to 2-4-(2-fluorobenzenesulfonyl)piperazin-1-yl-1-(furan-2-yl)ethan-1-one; oxalic acid (CAS No. 1351599-05-7)
The compound 2-4-(2-fluorobenzenesulfonyl)piperazin-1-yl-1-(furan-2-yl)ethan-1-one, identified by the CAS number 1351599-05-7, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, when combined with oxalic acid, has garnered attention for its potential applications in medicinal chemistry and drug development. The unique structural features of this compound, including the presence of a piperazine ring and a furan moiety, make it a promising candidate for further investigation.
In recent years, the integration of heterocyclic compounds into drug design has seen remarkable progress. The piperazine ring, known for its ability to enhance binding affinity and selectivity, is a common structural motif in many pharmacologically active agents. The introduction of a fluoro-substituted benzenesulfonyl group further enhances the compound's pharmacokinetic properties, improving its solubility and metabolic stability. These characteristics make it an attractive scaffold for developing novel therapeutic agents.
The presence of a furan ring in the molecular structure adds another layer of complexity and functionality. Furan derivatives are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The combination of these two heterocyclic systems in 2-4-(2-fluorobenzenesulfonyl)piperazin-1-yl-1-(furan-2-yl)ethan-1-one suggests a multifaceted pharmacological profile that warrants further exploration.
Recent studies have highlighted the importance of fluorine substitution in pharmaceutical compounds. Fluorine atoms can significantly influence the electronic properties of molecules, leading to improved binding affinity and reduced metabolic degradation. The fluoro-substituted benzenesulfonyl group in this compound is expected to enhance its interaction with biological targets, making it more effective as a drug candidate.
The role of oxalic acid as an auxiliary component in this compound is also noteworthy. Oxalic acid is known for its chelating properties, which can be beneficial in enhancing the bioavailability and stability of pharmaceutical agents. Its incorporation into the molecular structure of 2-4-(2-fluorobenzenesulfonyl)piperazin-1-yl-1-(furan-2-yl)ethan-1-one may contribute to improved pharmacokinetic profiles and therapeutic efficacy.
In the context of current research trends, this compound aligns well with the growing interest in multitargeted drug discovery. By combining multiple pharmacophores into a single molecule, it is possible to develop drugs that interact with multiple biological pathways simultaneously. This approach has shown promise in treating complex diseases such as cancer and neurodegenerative disorders. The unique structural features of 2-4-(2-fluorobenzenesulfonyl)piperazin-1-yl-1-(furan-2-yl)ethan-1-one make it a valuable tool for exploring multitargeted drug design strategies.
The synthesis and characterization of this compound have been facilitated by advances in synthetic chemistry techniques. Modern methodologies allow for precise control over molecular structure, enabling the creation of complex molecules with tailored properties. The use of computational tools for molecular modeling has also played a crucial role in understanding the pharmacological behavior of this compound.
Ongoing research is focused on evaluating the biological activity and potential therapeutic applications of 2-4-(2-fluorobenzenesulfonyl)piperazin-1-yl-1-(furan-2-ylolethanone; oxalic acid. Initial studies suggest that this compound exhibits promising activity against various biological targets, including enzymes and receptors involved in disease pathways. Further preclinical studies are necessary to confirm its efficacy and safety profiles before moving into clinical trials.
The development of novel pharmaceutical agents is a complex process that requires interdisciplinary collaboration between chemists, biologists, and clinicians. The compound described here represents an example of how advancements in chemical synthesis and molecular design can lead to innovative therapeutic solutions. Its unique structural features and potential applications make it a subject of great interest for researchers working in the field of medicinal chemistry.
In conclusion, 2-(4(202fluorobenzensulfonylpiperazin-l)-yI-l(furan-Z)yIethan-l-one; oxalic acid (CAS No. 1351599 057) is a promising compound with significant potential in pharmaceutical development. Its unique structural features, combined with its favorable pharmacokinetic properties, make it an attractive candidate for further investigation. As research continues to uncover new applications for this molecule, it is likely to play an important role in the development of novel therapeutic agents.
1351599-05-7 (2-4-(2-fluorobenzenesulfonyl)piperazin-1-yl-1-(furan-2-yl)ethan-1-one; oxalic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)